Cas no 2248210-13-9 ((2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol)

• Product Name: (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol
• CAS No: 2248210-13-9
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6415795
• PubChem ID: 137937773
• Update Time: 2025-06-13

(2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol
• EN300-6507391
• 2248210-13-9

• Inchi： 1S/C13H20O/c1-11-6-8-13(9-7-11)5-3-4-12(2)10-14/h6-9,12,14H,3-5,10H2,1-2H3/t12-/m0/s1
• InChI Key： KHPLUHRZTYAKOW-LBPRGKRZSA-N
• SMILES： OC[C@@H](C)CCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol

Comprehensive Overview of (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol (CAS No. 2248210-13-9)

The compound (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol (CAS No. 2248210-13-9) is a chiral alcohol derivative with a unique structural framework, combining a phenyl ring and a branched alkyl chain. This molecule has garnered significant attention in the fields of organic synthesis, fragrance development, and pharmaceutical intermediates due to its stereospecificity and potential bioactive properties. Researchers and industry professionals frequently search for terms like "chiral alcohol synthesis", "phenylpentanol derivatives", and "CAS 2248210-13-9 applications", reflecting its relevance in modern chemistry.

One of the most intriguing aspects of (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol is its role in asymmetric synthesis. The (2S) configuration at the chiral center makes it a valuable building block for enantioselective reactions, a topic highly searched in academic and industrial circles. Recent trends in green chemistry have also sparked interest in sustainable methods to produce such compounds, with keywords like "eco-friendly chiral synthesis" and "biocatalysis for alcohol derivatives" gaining traction. This aligns with the global shift toward environmentally benign processes.

In the fragrance industry, (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol is studied for its potential as a novel aromatic ingredient. Its structural similarity to naturally occurring phenylpropanoids suggests it could contribute to woody or floral scent profiles. Searches for "synthetic fragrance alcohols" and "phenyl-based odorants" often lead to discussions about this compound, particularly in niche perfumery forums. The demand for unique, long-lasting fragrances has driven innovation in this space, making such derivatives commercially appealing.

From a pharmacological perspective, the 4-methylphenyl moiety in (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol is a common pharmacophore found in bioactive molecules. While this specific compound is not yet widely reported in drug development, analogs with similar structures are explored for anti-inflammatory and neuroprotective effects. Queries like "phenylpentanol medicinal chemistry" and "CAS 2248210-13-9 biological activity" indicate growing curiosity about its therapeutic potential. Researchers emphasize the need for rigorous toxicity studies, given the increasing regulatory scrutiny on new chemical entities.

The synthesis of (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol typically involves multi-step organic transformations, including Grignard reactions or catalytic hydrogenation. Recent publications highlight the use of enzymatic resolution or chiral auxiliaries to achieve high enantiomeric purity—a critical factor for industrial applications. Laboratories frequently search for "optimized synthesis of (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol" or "scalable chiral alcohol production", underscoring the practical challenges in manufacturing such compounds cost-effectively.

Analytical characterization of CAS 2248210-13-9 relies on advanced techniques like HPLC, GC-MS, and NMR spectroscopy. The compound’s stability under various conditions (e.g., temperature, pH) is another hot topic, with search terms like "phenylpentanol stability data" and "chiral alcohol storage guidelines" appearing in technical databases. These discussions are vital for quality control in large-scale production.

In conclusion, (2S)-2-Methyl-5-(4-methylphenyl)pentan-1-ol represents a versatile chiral intermediate with cross-disciplinary applications. Its study intersects with contemporary interests in sustainable chemistry, fragrance innovation, and drug discovery, making it a compound of enduring scientific and commercial value. Future research may uncover novel utilities, particularly as synthetic methodologies and bioactivity screening techniques continue to evolve.